![molecular formula C6H11ClN2 B6209131 1-[(methylamino)methyl]cyclopropane-1-carbonitrile hydrochloride CAS No. 2749338-11-0](/img/no-structure.png)
1-[(methylamino)methyl]cyclopropane-1-carbonitrile hydrochloride
Overview
Description
1-(Methylamino)methyl)cyclopropane-1-carbonitrile hydrochloride (MAMCP) is a synthetic cyclopropane derivative of the amino acid methylamine, first synthesized in the 1960s. It is a colorless, crystalline solid that is soluble in water and other polar solvents. MAMCP is widely used in scientific research due to its unique properties and wide range of applications.
Scientific Research Applications
1-[(methylamino)methyl]cyclopropane-1-carbonitrile hydrochloride is widely used in scientific research due to its unique properties. It is used as a radiotracer in PET (positron emission tomography) scans to measure the distribution and concentration of compounds in the body. It is also used to study the effects of drugs on the brain and other organs. In addition, it is used to study the metabolism of drugs, to measure the concentration of drugs in the blood, and to study the pharmacokinetics of drugs.
Mechanism of Action
1-[(methylamino)methyl]cyclopropane-1-carbonitrile hydrochloride is a potent inhibitor of the enzyme cholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine in the body. By inhibiting the enzyme, 1-[(methylamino)methyl]cyclopropane-1-carbonitrile hydrochloride increases the concentration of acetylcholine in the body, resulting in increased alertness and improved memory.
Biochemical and Physiological Effects
1-[(methylamino)methyl]cyclopropane-1-carbonitrile hydrochloride has been shown to have a number of biochemical and physiological effects. It has been shown to increase alertness and improve memory, as well as to increase the release of dopamine in the brain. In addition, it has been shown to reduce anxiety and improve mood. It has also been shown to reduce inflammation and improve immune function.
Advantages and Limitations for Lab Experiments
1-[(methylamino)methyl]cyclopropane-1-carbonitrile hydrochloride is a useful tool for laboratory experiments due to its wide range of applications and its ability to be used as a radiotracer. However, there are some limitations to its use. It is not suitable for use in humans, as it can cause adverse effects such as nausea, dizziness, and headaches. In addition, it is not suitable for long-term use due to its potential for toxicity.
Future Directions
1-[(methylamino)methyl]cyclopropane-1-carbonitrile hydrochloride has a wide range of potential future applications in scientific research. It could be used to study the effects of drugs on the brain and other organs, to measure the concentration of drugs in the blood, to study the pharmacokinetics of drugs, and to study the metabolism of drugs. In addition, it could be used to study the effects of compounds on the immune system, to study the effects of compounds on inflammation, and to study the effects of compounds on the nervous system. Finally, it could be used to study the effects of compounds on the endocrine system, to study the effects of compounds on the cardiovascular system, and to study the effects of compounds on the digestive system.
Synthesis Methods
1-[(methylamino)methyl]cyclopropane-1-carbonitrile hydrochloride is synthesized from the reaction of cyclopropylmethyl chloride and methylamine in the presence of a strong base such as potassium or sodium hydroxide. The reaction yields a colorless solid that can be purified by recrystallization or distillation. The product is soluble in water and other polar solvents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(methylamino)methyl]cyclopropane-1-carbonitrile hydrochloride involves the reaction of cyclopropanecarbonitrile with methylamine followed by quaternization with hydrochloric acid.", "Starting Materials": [ "Cyclopropanecarbonitrile", "Methylamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclopropanecarbonitrile is reacted with excess methylamine in a solvent such as ethanol or methanol at room temperature for several hours.", "Step 2: The resulting 1-(methylamino)methylcyclopropane is then quaternized with hydrochloric acid to form 1-[(methylamino)methyl]cyclopropane-1-carbonitrile hydrochloride.", "Step 3: The product is isolated by filtration or precipitation and purified by recrystallization from a suitable solvent." ] } | |
CAS RN |
2749338-11-0 |
Product Name |
1-[(methylamino)methyl]cyclopropane-1-carbonitrile hydrochloride |
Molecular Formula |
C6H11ClN2 |
Molecular Weight |
146.6 |
Purity |
95 |
Origin of Product |
United States |
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